Tert-butyl 2-[4-methyl-5-(methylamino)-1,2,4-triazol-3-yl]acetate

• IUPAC Name: tert-butyl 2-[4-methyl-5-(methylamino)-1,2,4-triazol-3-yl]acetate
• InChI: InChI=1S/C10H18N4O2/c1-10(2,3)16-8(15)6-7-12-13-9(11-4)14(7)5/h6H2,1-5H3,(H,11,13)
• InChI Key: ZXZZSRBHJWRBSU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)CC1=NN=C(N1C)NC
• Molecular Formula: C10H18N4O2
• Molecular Weight: 226.28 g/mol

Description

Tert-butyl 2-[4-methyl-5-(methylamino)-1,2,4-triazol-3-yl]acetate (abbreviated as BTTAA) is a water-soluble ligand used in copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reactions. It significantly accelerates reaction rates and minimizes cell cytotoxicity. BTTAA represents an advancement over the water-insoluble TBTA ligand, making it desirable for diverse chemical biology experiments involving bioconjugation.

Molecular Structure Analysis

The molecular formula of BTTAA is C19H30N10O2, with a molecular weight of approximately 430.51 g/mol. Its structure includes a triazole ring, a tert-butyl group, and an acetate moiety. The exact arrangement of atoms can be visualized using molecular modeling software or X-ray crystallography.

Chemical Reactions Analysis

BTTAA is primarily used in click chemistry reactions, specifically CuAAC. It forms stable complexes with copper ions, facilitating efficient coupling of azides and alkynes. This reaction has applications in bioconjugation, metabolic labeling, and biomolecular labeling.

Physical And Chemical Properties Analysis

• Availability : Currently available only in the USA

Safety And Hazards

• Precautionary Statements : Handle with care; avoid contact with skin, eyes, and clothing; store away from incompatible materials

Future Directions

Research on BTTAA continues to explore its applications in bioconjugation, drug delivery, and chemical biology. Further studies may focus on optimizing its properties, expanding its scope, and developing new ligands for click chemistry.